Cas no 2228722-03-8 (3-3-(difluoromethoxy)-4-methylphenyl-1,2-oxazol-5-amine)

• Product Name: 3-3-(difluoromethoxy)-4-methylphenyl-1,2-oxazol-5-amine
• CAS No: 2228722-03-8
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 5992697
• PubChem ID: 165668797
• Update Time: 2025-05-19

3-3-(difluoromethoxy)-4-methylphenyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-(difluoromethoxy)-4-methylphenyl-1,2-oxazol-5-amine
• 3-[3-(difluoromethoxy)-4-methylphenyl]-1,2-oxazol-5-amine
• EN300-1964113
• 2228722-03-8

• Inchi： 1S/C11H10F2N2O2/c1-6-2-3-7(4-9(6)16-11(12)13)8-5-10(14)17-15-8/h2-5,11H,14H2,1H3
• InChI Key： QWYHQBMURXTJSZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C2C=C(N)ON=2)C=CC=1C)F

Computed Properties

• Exact Mass: 240.07103389g/mol
• Monoisotopic Mass: 240.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.3Ų

Additional information on 3-3-(difluoromethoxy)-4-methylphenyl-1,2-oxazol-5-amine

Professional Introduction to Compound with CAS No. 2228722-03-8 and Product Name: 3-3-(difluoromethoxy)-4-methylphenyl-1,2-oxazol-5-amine

The compound identified by the CAS number 2228722-03-8 and the product name 3-3-(difluoromethoxy)-4-methylphenyl-1,2-oxazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 1,2-oxazole core, which is a well-known scaffold in medicinal chemistry, renowned for its ability to interact with biological targets in a manner that can modulate various physiological processes.

At the heart of this compound's structure is the 3-3-(difluoromethoxy)-4-methylphenyl substituent, which introduces unique electronic and steric properties. The presence of the difluoromethoxy group is particularly noteworthy, as fluorinated aromatic compounds are frequently employed in drug design due to their enhanced metabolic stability and improved binding affinity to biological receptors. The methylphenyl moiety further contributes to the compound's complexity, offering multiple interaction points with potential target proteins. This combination of structural elements suggests that the compound may exhibit a broad spectrum of biological activities, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with increasing accuracy. The 1,2-oxazole ring is known to be a versatile pharmacophore, capable of engaging in hydrogen bonding interactions and π-stacking events with biological targets. These interactions are critical for the compound's ability to modulate biological pathways, including those involved in inflammation, pain perception, and neurochemical signaling. The difluoromethoxy group, in particular, has been shown to enhance the lipophilicity of molecules, which can improve their membrane permeability and oral bioavailability—a crucial factor in drug development.

In the context of contemporary pharmaceutical research, compounds like 3-3-(difluoromethoxy)-4-methylphenyl-1,2-oxazol-5-amine are being explored for their potential as scaffolds for novel therapeutic agents. The oxazole core has been implicated in various pharmacological actions, including antiviral, antibacterial, and anti-inflammatory effects. For instance, studies have demonstrated that oxazole derivatives can inhibit enzymes involved in pathogenic processes by disrupting key metabolic pathways. The incorporation of fluorine atoms into aromatic rings has further expanded the therapeutic potential of these compounds by enhancing their pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in pharmaceutical development. The successful synthesis of 3-3-(difluoromethoxy)-4-methylphenyl-1,2-oxazol-5-amine represents a testament to the progress made in chemical synthesis techniques over recent decades.

Evaluation of the compound's pharmacological profile has revealed intriguing insights into its mechanism of action. Preliminary in vitro studies suggest that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. By modulating the activity of these enzymes, the compound could potentially reduce inflammatory responses without eliciting significant side effects—a desirable characteristic for therapeutic agents targeting inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the structural features of this molecule make it an attractive candidate for developing drugs targeting neurological disorders. The ability of oxazole derivatives to cross the blood-brain barrier has been well-documented, suggesting their potential utility in treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the difluoromethoxy group has been associated with enhanced binding affinity to certain neurotransmitter receptors, which could lead to novel treatments for depression and anxiety disorders.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into drug molecules can significantly alter pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. In particular, fluorine atoms can enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes—a common challenge in drug development. This property is especially valuable for designing long-lasting therapeutic agents that require less frequent dosing.

As research progresses, interdisciplinary approaches combining computational modeling with experimental validation are becoming increasingly prevalent. These integrative strategies allow researchers to screen large libraries of compounds rapidly and identify promising candidates for further study. The case of 3-3-(difluoromethoxy)-4-methylphenyl-1,2-oxazol-5-amine exemplifies how such approaches can accelerate drug discovery pipelines by leveraging computational predictions alongside empirical data.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Further research is warranted to explore its full therapeutic potential across various disease indications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications that benefit patients worldwide.

In conclusion,3-3-(difluoromethoxy)-4-methylphenyl-1,2-oxazol-5-am ine, identified by CAS number 2228722-03-8, represents a significant advancement in pharmaceutical chemistry with its intricate molecular architecture and multifaceted biological activities. Its structural features—particularly the combination of an oxazole core with fluorinated aromatic substituents—make it a compelling candidate for developing novel therapeutics targeting inflammation-related diseases and neurological disorders alike.